Cas no 2165538-96-3 (trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol
• CAS No: 2165538-96-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5040809
• Update Time: 2025-05-20

trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(2-phenylethyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(2-phenylethylamino)cyclobutan-1-ol
• trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol

• Inchi： 1S/C12H17NO/c14-12-7-6-11(12)13-9-8-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2/t11-,12-/m1/s1
• InChI Key： PEBHYTVYCLHGCA-VXGBXAGGSA-N
• SMILES： O[C@@H]1CC[C@H]1NCCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• XLogP3: 1.7
• Topological Polar Surface Area: 32.299

Additional information on trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol

trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol: A Comprehensive Overview

The compound trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol, also known by its CAS number 2165538-96-3, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its intriguing molecular structure and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol is characterized by a cyclobutane ring fused with an amino alcohol group. The trans configuration indicates that the substituents on the cyclobutane ring are positioned opposite to each other, which can significantly influence the compound's physical and chemical properties. The presence of a phenethylamine moiety adds complexity to the molecule, potentially enhancing its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The small ring structure of cyclobutane introduces unique strain and rigidity, which can be advantageous in designing molecules with specific biological activities. For instance, researchers have explored the use of cyclobutane derivatives in developing inhibitors for various enzymes, including kinases and proteases. The integration of a phenethylamine group in trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol further enhances its potential as a lead compound in drug design.

The synthesis of trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclobutane ring through either thermal or photochemical methods, followed by functionalization with the amino alcohol group. The stereochemistry of the molecule is carefully controlled during synthesis to ensure the desired trans configuration. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity.

In terms of pharmacological applications, trans-2-[(2-Phenylethyl)amino]cyclobutan-1-ol has shown promise as a potential candidate for treating neurological disorders. Recent research indicates that this compound exhibits moderate activity as a dopamine reuptake inhibitor, which could be beneficial for conditions such as Parkinson's disease and depression. Additionally, its ability to cross the blood-brain barrier suggests that it may have favorable pharmacokinetic properties for central nervous system (CNS) targeting.

Beyond pharmacology, this compound has also been investigated for its role in materials science. The rigid cyclobutane structure can be utilized in designing polymers with enhanced mechanical properties. Researchers have explored its potential as a building block for creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels.

The environmental impact of synthesizing and using trans-CAS No: 2165538963-based compounds is another area of interest. Recent studies have focused on developing greener synthesis routes that minimize waste and reduce energy consumption. For example, catalytic asymmetric synthesis methods have been proposed to achieve high enantioselectivity while maintaining sustainability.

In conclusion, trans-CAS No: 2165538963, or trans-cyclohexanol derivative with phenethylamine functionality, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable compound for future research and development.